N-isopropyl-2-[2-oxo-3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide
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Overview
Description
The compound “N-isopropyl-2-[2-oxo-3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. These include an isopropyl group, an oxadiazole ring, a pyrazine ring, and a pyridine ring. The presence of these functional groups and rings suggests that this compound may have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring system. For example, the oxadiazole ring could be synthesized from carboxylic acids and amidoximes . The pyrazine ring could be introduced through a separate reaction .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple ring systems (oxadiazole, pyrazine, and pyridine) would contribute to this complexity. These ring systems are likely to influence the compound’s physical and chemical properties, as well as its potential biological activity .Chemical Reactions Analysis
The compound’s reactivity would be influenced by the functional groups and heterocyclic rings present in its structure. For example, the oxadiazole ring is known to participate in a variety of chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring systems could affect its solubility, stability, and reactivity .Scientific Research Applications
Synthesis and Corrosion Inhibition
Compounds with similar structural motifs, such as 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, have been synthesized and evaluated for their corrosion inhibition properties. These compounds demonstrate significant potential in protecting steel against corrosion in acidic and oil mediums, highlighting their importance in industrial applications (Yıldırım & Cetin, 2008).
Novel Synthesis Routes
Research has also focused on developing novel synthesis routes for creating diverse chemical structures. For instance, the treatment of certain acetamide derivatives has led to the formation of novel pyrazolopyrimidin-4-one derivatives, showcasing the versatility of these chemical frameworks in synthesizing a wide range of compounds with potential biological activities (Dawood et al., 2008).
Labeling for Pharmacokinetics
Another significant application involves the synthesis of labeled compounds for pharmacokinetic studies. For example, a novel five-lipoxygenase activity protein inhibitor has been synthesized and labeled with carbon-14 and deuterium, providing insights into its pharmacokinetic properties and facilitating further drug development processes (Latli et al., 2015).
Antimicrobial and Antitumor Activity
Moreover, compounds incorporating similar chemical structures have been synthesized and evaluated for their antimicrobial and antitumor activities. These studies underscore the potential of such compounds in developing new therapeutic agents (Bondock et al., 2008), (Albratty et al., 2017).
Chemical Synthesis and Reactivity
Research has also delved into the chemical synthesis and reactivity of related compounds, exploring their diverse reactivity channels and potential applications in various chemical reactions (Pailloux et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[2-oxo-3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O3/c1-10(2)19-13(23)9-22-7-3-4-11(16(22)24)15-20-14(21-25-15)12-8-17-5-6-18-12/h3-8,10H,9H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVTMNHPFJRNZTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CN1C=CC=C(C1=O)C2=NC(=NO2)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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